O,O-Diethyl thiophosphate potassium salt O,O-Diethyl thiophosphate potassium salt O,O-diethyl hydrogen thiophosphate is an organic thiophosphate that is the diethyl ester of phosphorothioic O,O,O-acid. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate acid of an O,O-diethyl thiophosphate.
O,O-Diethyl hydrogen thiophosphate is a natural product found in Apis cerana and Euglena gracilis with data available.
Diethylthiophosphate is the most frequent metabolite of organophosphorus (OP) found in urine Organophosphorus compounds are widely used as pesticides because of easy degradation in the environment. Acute OP intoxication results from blockage of the decomposition of synaptic acetylcholine because the pesticide covalently binds to chlolinesterase Chronic exposure to POs has neurological sequelae as well and data suggests that OP exposure alters sperm chromatin condensation (A3181, A3182, A3183, A3181).
Brand Name: Vulcanchem
CAS No.: 5871-17-0
VCID: VC20749889
InChI: InChI=1S/C4H11O3PS.K/c1-3-6-8(5,9)7-4-2;/h3-4H2,1-2H3,(H,5,9);
SMILES: CCOP(=S)([O-])OCC.[K+]
Molecular Formula: C4H11KO3PS
Molecular Weight: 209.27 g/mol

O,O-Diethyl thiophosphate potassium salt

CAS No.: 5871-17-0

Cat. No.: VC20749889

Molecular Formula: C4H11KO3PS

Molecular Weight: 209.27 g/mol

* For research use only. Not for human or veterinary use.

O,O-Diethyl thiophosphate potassium salt - 5871-17-0

Specification

Description O,O-diethyl hydrogen thiophosphate is an organic thiophosphate that is the diethyl ester of phosphorothioic O,O,O-acid. It has a role as a human xenobiotic metabolite and a mouse metabolite. It is a conjugate acid of an O,O-diethyl thiophosphate.
O,O-Diethyl hydrogen thiophosphate is a natural product found in Apis cerana and Euglena gracilis with data available.
Diethylthiophosphate is the most frequent metabolite of organophosphorus (OP) found in urine Organophosphorus compounds are widely used as pesticides because of easy degradation in the environment. Acute OP intoxication results from blockage of the decomposition of synaptic acetylcholine because the pesticide covalently binds to chlolinesterase Chronic exposure to POs has neurological sequelae as well and data suggests that OP exposure alters sperm chromatin condensation (A3181, A3182, A3183, A3181).
CAS No. 5871-17-0
Molecular Formula C4H11KO3PS
Molecular Weight 209.27 g/mol
IUPAC Name diethoxy-hydroxy-sulfanylidene-λ5-phosphane
Standard InChI InChI=1S/C4H11O3PS.K/c1-3-6-8(5,9)7-4-2;/h3-4H2,1-2H3,(H,5,9);
Standard InChI Key CVXAFWDCQRCVEA-UHFFFAOYSA-N
SMILES CCOP(=S)([O-])OCC.[K+]
Canonical SMILES CCOP(=S)(O)OCC.[K]

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